1. Home
  2. Product
  3. 2-Cyano-2-[(3,4-dimethylphenyl)hydrazono]ethanethioamide
2-Cyano-2-[(3,4-dimethylphenyl)hydrazono]ethanethioamide 2-Cyano-2-[(3,4-dimethylphenyl)hydrazono]ethanethioamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC1017169
InChI: InChI=1S/C11H12N4S/c1-7-3-4-9(5-8(7)2)14-15-10(6-12)11(13)16/h3-5,14H,1-2H3,(H2,13,16)/b15-10+
SMILES: CC1=C(C=C(C=C1)NN=C(C#N)C(=S)N)C
Molecular Formula: C11H12N4S
Molecular Weight: 232.31 g/mol

2-Cyano-2-[(3,4-dimethylphenyl)hydrazono]ethanethioamide

CAS No.:

Cat. No.: VC1017169

Molecular Formula: C11H12N4S

Molecular Weight: 232.31 g/mol

* For research use only. Not for human or veterinary use.

2-Cyano-2-[(3,4-dimethylphenyl)hydrazono]ethanethioamide -

Specification

Molecular Formula C11H12N4S
Molecular Weight 232.31 g/mol
IUPAC Name (1E)-2-amino-N-(3,4-dimethylanilino)-2-sulfanylideneethanimidoyl cyanide
Standard InChI InChI=1S/C11H12N4S/c1-7-3-4-9(5-8(7)2)14-15-10(6-12)11(13)16/h3-5,14H,1-2H3,(H2,13,16)/b15-10+
Standard InChI Key LGNUZGQUAFZFKS-XNTDXEJSSA-N
Isomeric SMILES CC1=C(C=C(C=C1)N/N=C(\C#N)/C(=S)N)C
SMILES CC1=C(C=C(C=C1)NN=C(C#N)C(=S)N)C
Canonical SMILES CC1=C(C=C(C=C1)NN=C(C#N)C(=S)N)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19